Cas no 20810-06-4 (1-butanamine, n-(2-methylpropyl)-)

1-butanamine, n-(2-methylpropyl)- structure
20810-06-4 structure
Product Name:1-butanamine, n-(2-methylpropyl)-
CAS No:20810-06-4
MF:C8H19N
MW:129.24316239357
CID:864545
Update Time:2025-04-19

1-butanamine, n-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-butanamine, n-(2-methylpropyl)-
    • N-(2-methylpropyl)butan-1-amine
    • Butylisobutyl amine
    • N-isobutylbutylamine
    • Inchi: 1S/C8H19N/c1-4-5-6-9-7-8(2)3/h8-9H,4-7H2,1-3H3
    • InChI Key: CCRUHKGZAQXBKC-UHFFFAOYSA-N
    • SMILES: CCCCNCC(C)C

Computed Properties

  • Exact Mass: 129.15187
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 50.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 12.03

1-butanamine, n-(2-methylpropyl)- Related Literature

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